Cas no 2228373-23-5 (tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-chlorophenyl}carbamate
• CAS No: 2228373-23-5
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• CID: 5945060
• PubChem ID: 165712879
• Update Time: 2025-05-25

tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-chlorophenyl}carbamate
• EN300-1901222
• tert-butyl N-{4-[3-(aminomethyl)-2,2-dimethylcyclopropyl]-2-chlorophenyl}carbamate
• 2228373-23-5

• Inchi： 1S/C17H25ClN2O2/c1-16(2,3)22-15(21)20-13-7-6-10(8-12(13)18)14-11(9-19)17(14,4)5/h6-8,11,14H,9,19H2,1-5H3,(H,20,21)
• InChI Key： XGLRVRLOBQNAND-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(CN)C1(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 324.1604557g/mol
• Monoisotopic Mass: 324.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-chlorophenyl}carbamate

tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-chlorophenyl}carbamate: A Comprehensive Overview

The compound with CAS No. 2228373-23-5, known as tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-chlorophenyl}carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a tert-butyl group, a carbamate functional group, and a substituted cyclopropane ring. The combination of these structural elements makes it a versatile molecule with potential applications in drug design and materials science.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique electronic properties and potential for bioisosteric replacements. The presence of the cyclopropane ring in this compound introduces strain that can enhance its reactivity and binding affinity to specific biological targets. This makes it a promising candidate for the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases.

The synthesis of tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-chlorophenyl}carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production of this compound. These methods not only improve efficiency but also reduce the environmental footprint of the synthesis process.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes and receptors. For instance, studies have demonstrated its ability to modulate kinase activity, which is crucial in pathways involved in cell proliferation and apoptosis. Additionally, its carbamate group contributes to its stability in biological systems, enhancing its pharmacokinetic profile.

The structural versatility of tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-chlorophenyl}carbamate also makes it a valuable building block for constructing more complex molecules. By modifying substituents on the cyclopropane ring or altering the carbamate group, chemists can explore a wide range of chemical space with potential for discovering new bioactive compounds.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided detailed insights into its molecular structure and purity, ensuring its reliability for further research and development.

In conclusion, tert-butyl N-{4-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-chlorophenyl}carbamate represents a cutting-edge chemical entity with significant potential in various scientific domains. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in the ongoing quest for innovative solutions in medicine and materials science.